3-(2,3-Difluorophenyl)picolinic acid

• IUPAC Name: 3-(2,3-difluorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H7F2NO2/c13-9-5-1-3-7(10(9)14)8-4-2-6-15-11(8)12(16)17/h1-6H,(H,16,17)
• InChI Key: MLXRYHCTGZFRSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=C(N=CC=C2)C(=O)O
• Molecular Formula: C12H7F2NO2
• Molecular Weight: 235.19 g/mol

Description

3-(2,3-Difluorophenyl)picolinic acid is a chemical compound with the molecular formula C12H7F2NO2. It is a product of the kynurenine pathway and is synthesized from L-tryptophan. This compound has gained interest in various fields of research due to its distinctive properties.

Synthesis Analysis

The synthesis of picolinic acid involves coupling picolinic acid (pyridine-2-carboxylic acid) and pyridine-2,6-dicarboxylic acid with N-alkylanilines, which affords a range of mono- and bis-amides. The reaction of picolinic acid with thionyl chloride generates the acid chloride in situ, leading to the N-alkyl-N-phenylpicolinamides.

Molecular Structure Analysis

The molecular structure of 3-(2,3-Difluorophenyl)picolinic acid consists of a six-membered ring structure. The compound has a molecular weight of 235.19 g/mol. The 3D structure of the compound can be viewed using specific software.

Chemical Reactions Analysis

The chemical reactions involving picolinic acid include its reaction with thionyl chloride to generate the acid chloride in situ. This leads to the formation of N-alkyl-N-phenylpicolinamides.

Physical And Chemical Properties Analysis

3-(2,3-Difluorophenyl)picolinic acid has a molecular weight of 235.19 g/mol. The compound is a solid at room temperature.

Scientific Research Applications

I have conducted several searches to find detailed scientific research applications for “3-(2,3-Difluorophenyl)picolinic acid”, but unfortunately, there is limited publicly available information on specific applications for this compound. It may be a relatively new area of research with emerging applications that are not yet widely documented.

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Mechanism of Action

Target of Action

The primary target of 3-(2,3-Difluorophenyl)picolinic acid is Zinc Finger Proteins (ZFPs) . ZFPs are involved in various cellular processes, including viral replication and packaging, as well as normal cell homeostatic functions .

Mode of Action

3-(2,3-Difluorophenyl)picolinic acid works by binding to Zinc Finger Proteins (ZFPs), causing a change in their structures and disrupting zinc binding, thereby inhibiting their function . This interaction with ZFPs is crucial for its anti-viral activity .

Biochemical Pathways

The compound is a metabolite of tryptophan and plays a key role in zinc transport . It is produced in the body on a daily basis through the breakdown of tryptophan

Pharmacokinetics

Picolinic acid is a pyridine carboxylate metabolite of tryptophan and is produced in the body on a daily basis .

Result of Action

The compound has been shown to have anti-viral activity both in vitro and in vivo . It can inhibit the function of ZFPs, which are involved in viral replication and packaging . This results in the disruption of viral processes and the inhibition of viral infections .

Safety and Hazards

Picolinic acid is harmful if swallowed and causes serious eye damage. It may cause an allergic skin reaction. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Picolinic acid has been reported to possess a wide range of neuroprotective, immunological, and anti-proliferative effects within the body. It has also been found to block several disease-causing viruses such as SARS-CoV-2 and influenza A viruses. Therefore, there is potential for the development of the compound into a broad-spectrum therapeutic that can help fight against a variety of viral diseases.